![molecular formula C18H19N3O2S2 B2444310 N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide CAS No. 1428350-89-3](/img/structure/B2444310.png)
N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide
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Description
N-(5-(cyclohex-3-enecarbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications
Enaminone-Based Reactions and Heterocyclic Synthesis
Studies have highlighted the utility of enaminones in synthesizing a variety of heterocyclic compounds. For instance, enaminones have been reacted with aminoheterocycles to yield azolopyrimidines, azolopyridines, and quinolines. These reactions demonstrate the versatility of enaminones as building blocks for the synthesis of complex molecules with significant potential in medicinal chemistry and material science (Almazroa, Elnagdi, & El‐Din, 2004).
Antitumor and Antimicrobial Activities
Further research has explored the synthesis of N-arylpyrazole-containing enaminones and their subsequent reactions to afford substituted pyridine derivatives. These compounds have been evaluated for their antitumor and antimicrobial activities, revealing their potential as therapeutic agents. The study underscores the importance of enaminone derivatives in developing new drugs with targeted biological activities (Riyadh, 2011).
Advanced Synthesis Techniques
Research has also focused on the synthesis of complex molecules like isothiazolopyridines, pyridothiazines, and pyridothiazepines using both conventional chemical methods and modern microwave techniques. These compounds are noted for their valuable biological activities, highlighting the ongoing exploration of novel synthetic routes and methodologies to enhance the efficiency of chemical synthesis and the discovery of biologically active compounds (Youssef, Azab, & Youssef, 2012).
Novel Derivative Synthesis
The synthesis of new diheteroaryl thienothiophene derivatives has been investigated, with reactions yielding compounds that could have significant applications in various fields, including pharmacology and materials science. Such studies contribute to the broader scientific understanding of heterocyclic chemistry and its potential to produce novel compounds with unique properties (Mabkhot, Al-Majid, & Alamary, 2011).
properties
IUPAC Name |
N-[5-(cyclohex-3-ene-1-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S2/c22-16(13-7-9-24-11-13)20-18-19-14-6-8-21(10-15(14)25-18)17(23)12-4-2-1-3-5-12/h1-2,7,9,11-12H,3-6,8,10H2,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAURICYOOMEEBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.